Cas no 2138418-09-2 (5-(1,1-Dioxo-1lambda6-thian-3-yl)piperidine-3-carbaldehyde)

• Product Name: 5-(1,1-Dioxo-1lambda6-thian-3-yl)piperidine-3-carbaldehyde
• CAS No: 2138418-09-2
• MF: C₁₁H₁₉NO₃S
• MW: 245.338462114334
• CID: 6350474
• PubChem ID: 165861367
• Update Time: 2025-06-08

5-(1,1-Dioxo-1lambda6-thian-3-yl)piperidine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-722264
• 5-(1,1-dioxo-1lambda6-thian-3-yl)piperidine-3-carbaldehyde
• 2138418-09-2
• 5-(1,1-Dioxo-1lambda6-thian-3-yl)piperidine-3-carbaldehyde

• Inchi： 1S/C11H19NO3S/c13-7-9-4-11(6-12-5-9)10-2-1-3-16(14,15)8-10/h7,9-12H,1-6,8H2
• InChI Key： UGLASFXNGQTYEE-UHFFFAOYSA-N
• SMILES： S1(CCCC(C1)C1CNCC(C=O)C1)(=O)=O

Computed Properties

• Exact Mass: 245.10856464g/mol
• Monoisotopic Mass: 245.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 71.6Ų

Additional information on 5-(1,1-Dioxo-1lambda6-thian-3-yl)piperidine-3-carbaldehyde

Comprehensive Overview of 5-(1,1-Dioxo-1lambda6-thian-3-yl)piperidine-3-carbaldehyde (CAS No. 2138418-09-2)

The compound 5-(1,1-Dioxo-1lambda6-thian-3-yl)piperidine-3-carbaldehyde (CAS No. 2138418-09-2) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique sulfone and piperidine moieties, serves as a critical intermediate in the synthesis of bioactive compounds. Its structural features make it a valuable scaffold for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for 5-(1,1-Dioxo-1lambda6-thian-3-yl)piperidine-3-carbaldehyde has surged due to its potential applications in addressing neurodegenerative diseases such as Alzheimer's and Parkinson's. Researchers are particularly interested in its ability to modulate neurotransmitter pathways and oxidative stress responses, which are key factors in these conditions. Additionally, its aldehyde functional group offers versatile reactivity, enabling the creation of diverse derivatives for high-throughput screening.

The synthesis of 5-(1,1-Dioxo-1lambda6-thian-3-yl)piperidine-3-carbaldehyde involves multi-step organic transformations, often starting from commercially available piperidine derivatives and sulfone precursors. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize yield and purity. These methods align with the growing trend toward green chemistry and sustainable manufacturing, which are top priorities for the pharmaceutical industry.

From a commercial perspective, 5-(1,1-Dioxo-1lambda6-thian-3-yl)piperidine-3-carbaldehyde is available through specialized chemical suppliers, often in milligram to kilogram quantities. Its pricing and availability are influenced by factors such as raw material costs, regulatory compliance, and market demand. Companies engaged in custom synthesis and contract research frequently seek this compound to support their R&D pipelines.

In the context of drug development, 5-(1,1-Dioxo-1lambda6-thian-3-yl)piperidine-3-carbaldehyde has been explored as a precursor for small-molecule inhibitors targeting protein-protein interactions. Its structural rigidity and polarity make it an attractive candidate for modulating biological targets with high specificity. Furthermore, its pharmacokinetic properties are being studied to assess its suitability for oral bioavailability and blood-brain barrier penetration.

The safety profile of 5-(1,1-Dioxo-1lambda6-thian-3-yl)piperidine-3-carbaldehyde is another area of active investigation. While it is not classified as a hazardous substance, standard laboratory precautions such as glove use and fume hood ventilation are recommended during handling. Researchers are also evaluating its ecotoxicological impact to ensure compliance with environmental regulations.

Looking ahead, the potential of 5-(1,1-Dioxo-1lambda6-thian-3-yl)piperidine-3-carbaldehyde extends beyond traditional pharmaceuticals. Its applications in agrochemicals and material science are being explored, driven by its unique chemical properties. As the scientific community continues to uncover its versatility, this compound is poised to play a pivotal role in innovative therapeutic strategies and industrial applications.

In summary, 5-(1,1-Dioxo-1lambda6-thian-3-yl)piperidine-3-carbaldehyde (CAS No. 2138418-09-2) represents a fascinating intersection of chemistry and biology. Its multifaceted utility, combined with the growing emphasis on precision medicine and sustainable chemistry, ensures its relevance in contemporary research. For scientists and manufacturers alike, this compound offers a wealth of opportunities to advance cutting-edge innovations.